Cas no 2034616-61-8 (1-[3-(3-fluorophenyl)pyrrolidin-1-yl]-2-phenylethan-1-one)

• Product Name: 1-[3-(3-fluorophenyl)pyrrolidin-1-yl]-2-phenylethan-1-one
• CAS No: 2034616-61-8
• MF: C₁₈H₁₈FNO
• MW: 283.34002828598
• CID: 5553610
• Update Time: 2025-05-21

1-[3-(3-fluorophenyl)pyrrolidin-1-yl]-2-phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-(3-fluorophenyl)pyrrolidin-1-yl)-2-phenylethan-1-one
• 1-[3-(3-fluorophenyl)pyrrolidin-1-yl]-2-phenylethan-1-one

• Inchi： 1S/C18H18FNO/c19-17-8-4-7-15(12-17)16-9-10-20(13-16)18(21)11-14-5-2-1-3-6-14/h1-8,12,16H,9-11,13H2
• InChI Key： NEAKPPGSRGNJER-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC(C2=CC=CC(F)=C2)C1)CC1=CC=CC=C1

Additional information on 1-[3-(3-fluorophenyl)pyrrolidin-1-yl]-2-phenylethan-1-one

Professional Introduction to Compound with CAS No. 2034616-61-8 and Product Name: 1-[3-(3-fluorophenyl)pyrrolidin-1-yl]-2-phenylethan-1-one

The compound identified by the CAS number 2034616-61-8 and the product name 1-[3-(3-fluorophenyl)pyrrolidin-1-yl]-2-phenylethan-1-one represents a significant advancement in the field of medicinal chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their structural complexity and potential biological activities. The presence of a pyrrolidinyl moiety linked to a fluorophenyl group, along with an acetylcholinesterase (AChE) inhibitor-like scaffold, positions this molecule as a promising candidate for further investigation in therapeutic applications.

Recent research in the domain of pharmacological agents has highlighted the importance of fluorinated aromatic rings in enhancing metabolic stability and binding affinity. The incorporation of a 3-fluorophenyl group in this compound not only contributes to its unique chemical profile but also suggests potential advantages in terms of pharmacokinetic properties. This feature is particularly relevant in the context of drug development, where optimizing bioavailability and minimizing degradation pathways are critical.

The pyrrolidin-1-yl substituent is another key structural element that warrants detailed discussion. Pyrrolidine derivatives are well-known for their versatility in medicinal chemistry, often serving as pharmacophores in a variety of bioactive molecules. The specific positioning of this group in the molecule, adjacent to the fluorophenyl moiety, likely influences both the electronic properties and steric interactions, which are essential for modulating biological activity. This arrangement may contribute to selective binding to target proteins, thereby enhancing therapeutic efficacy while minimizing off-target effects.

In terms of biological activity, preliminary studies suggest that compounds structurally related to 1-[3-(3-fluorophenyl)pyrrolidin-1-yl]-2-phenylethan-1-one exhibit inhibitory properties against certain enzymes and receptors. The acetylcholinesterase inhibition profile is particularly noteworthy, as AChE inhibitors are widely used in the treatment of neurodegenerative disorders such as Alzheimer's disease. The unique combination of substituents in this compound may confer advantages over existing therapeutics by improving selectivity or reducing adverse effects.

The fluorine atom in the 3-fluorophenyl group plays a crucial role in modulating the pharmacological properties of this molecule. Fluorine's ability to influence electronic distribution and hydrogen bonding interactions makes it a valuable element in drug design. For instance, fluorine can enhance binding affinity by participating in weak hydrogen bonds or by increasing lipophilicity through modulating electronic effects. These properties are particularly relevant when designing molecules intended for oral administration, where optimizing absorption and distribution is paramount.

Moreover, the phenylethanone backbone provides a scaffold that is amenable to further chemical modification. This allows for the exploration of analogues with tailored biological activities, enabling researchers to optimize potency, selectivity, and pharmacokinetic profiles. The flexibility offered by this core structure makes it an attractive platform for medicinal chemists seeking to develop novel therapeutic agents.

Recent advances in computational chemistry have further facilitated the investigation of compounds like 1-[3-(3-fluorophenyl)pyrrolidin-1-yl]-2-phenylethan-1-one. Molecular modeling techniques enable researchers to predict binding modes and interactions with biological targets with high precision. These insights can guide synthetic efforts and help identify structural modifications that may enhance biological activity. By leveraging computational tools, scientists can accelerate the discovery process and reduce the time required to bring new drugs to market.

The synthesis of this compound also presents interesting challenges due to its complex architecture. However, modern synthetic methodologies have made significant strides in addressing such complexities. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have enabled the efficient construction of intricate molecular frameworks. These advancements allow for greater control over stereochemistry and functional group integration, which are critical factors in determining biological activity.

In conclusion, the compound with CAS No. 2034616-61-8, known chemically as 1-[3-(3-fluorophenyl)pyrrolidin-1-yl]-2-phenylethan-1-one, represents a compelling example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique combination of substituents—particularly the fluorophenyl and pyrrolidinyl moieties—positions it as a promising candidate for further investigation in therapeutic applications. As research continues to uncover new biological targets and synthetic strategies, compounds like this one will undoubtedly play a significant role in shaping the future of drug development.